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Compound of Interest

Compound Name:
N-[(Phenylmethoxy)carbonyl]-L-

leucine

Cat. No.: B554384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and disposal of N-Cbz-

L-leucine (N-Benzyloxycarbonyl-L-leucine), a key reagent in peptide synthesis and other areas

of chemical research. Adherence to the protocols and safety measures outlined herein is

crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
N-Cbz-L-leucine is a derivative of the amino acid L-leucine where the amino group is protected

by a benzyloxycarbonyl (Cbz) group.[1] This protection is vital for controlled peptide bond

formation during synthesis.[2] Its physical and chemical properties are summarized below.
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Property Value Source

CAS Number 2018-66-8 [3]

Molecular Formula C14H19NO4 [3]

Molecular Weight 265.3 g/mol [3]

Appearance
Colorless to light yellow clear

viscous liquid or weak solid
[2][4]

Density ~1 g/mL at 25 °C [5][6]

Refractive Index n20/D 1.512 [5][6]

Solubility

Not miscible or difficult to mix

in water. Soluble in chloroform,

DMSO, and methanol.

[5][7]

Storage Temperature 2-8°C, keep cold. [3][7]

Hazard Identification and Safety Precautions
While comprehensive toxicological data is not fully available, N-Cbz-L-leucine is classified with

several potential hazards that necessitate careful handling.

GHS Hazard Statements: According to some suppliers, N-Cbz-L-leucine may be classified as a

skin irritant, a respiratory irritant, and is suspected of causing cancer and damaging fertility or

the unborn child.[8] It may also be a flammable liquid and vapor.

Precautionary Statements: Standard safety precautions should be followed, including avoiding

inhalation, ingestion, and contact with skin and eyes.[8] It is recommended to handle this

chemical in a well-ventilated area or under a chemical fume hood.[9]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling N-Cbz-L-leucine to

minimize exposure.
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PPE Specification Source

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

[9]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
[9]

Skin and Body Protection Laboratory coat. [9]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If aerosols or dusts

are generated, a NIOSH-

approved respirator may be

necessary.

[9]

Experimental Protocols and Handling
The primary use of N-Cbz-L-leucine is in peptide synthesis, which involves the protection of the

N-terminus of leucine to allow for the formation of a peptide bond with another amino acid.[2]

General Handling Procedures
Work Area: Always handle N-Cbz-L-leucine in a well-ventilated area, preferably within a

chemical fume hood.

Ignition Sources: Keep away from heat, sparks, and open flames.[7]

Hygiene: Wash hands thoroughly after handling.[9]

Example Experimental Protocol: N-Cbz Protection of an
Amino Acid
This protocol describes a general method for the introduction of a Cbz protecting group to an

amino acid, a reaction central to the utility of N-Cbz-L-leucine's chemical class.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-ncbz-l-leucine-chemical-synthesis-essential-gz
https://wap.guidechem.com/encyclopedia/n-cbz-l-leucine-dic9737.html
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amino acid

Sodium bicarbonate (NaHCO3)

Benzyl chloroformate (Cbz-Cl)

Tetrahydrofuran (THF)

Water

Ethyl acetate (AcOEt)

Brine

Sodium sulfate (Na2SO4)

Procedure:

Dissolve the amino acid in a 2:1 mixture of THF and water.

Add sodium bicarbonate to the solution.

Cool the mixture to 0°C in an ice bath.

Slowly add benzyl chloroformate (Cbz-Cl) to the cooled solution.

Stir the reaction mixture at 0°C for several hours.

Dilute the reaction mixture with water and extract with ethyl acetate.

Wash the combined organic layers with brine.

Dry the organic layer over sodium sulfate and concentrate in vacuo.

Purify the resulting residue by silica gel column chromatography.[10]

Deprotection of a Cbz-Protected Amine
The removal of the Cbz group is a common subsequent step in peptide synthesis.
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Materials:

Cbz-protected amine

Methanol (MeOH)

Palladium on carbon (Pd/C)

Hydrogen gas (H2) or a hydrogen donor for transfer hydrogenolysis

Procedure (Hydrogenolysis):

Dissolve the Cbz-protected amine in methanol.

Add a catalytic amount of 5% Palladium on carbon.

Stir the mixture under a hydrogen atmosphere (or with a hydrogen donor) at an appropriate

temperature (e.g., 60°C) for several hours.

After the reaction is complete, filter the catalyst through a pad of celite.

Concentrate the filtrate in vacuo to obtain the deprotected amine.[10]

Storage, Stability, and Disposal
Proper storage and disposal are critical for maintaining the integrity of N-Cbz-L-leucine and

ensuring laboratory safety.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[8] The recommended storage

temperature is between 2°C and 8°C.[3] The compound is reported to be stable at room

temperature in a closed container under normal storage and handling conditions.[7]

Stability and Reactivity:

Hazardous Decomposition Products: Upon combustion, N-Cbz-L-leucine may produce

carbon monoxide, carbon dioxide, and nitrogen oxides.[8]
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Incompatible Materials: Strong oxidizing agents.[8]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do

not allow the chemical to enter drains or waterways.[11] Contaminated packaging should be

disposed of in the same manner as the chemical.

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key workflows and logical

relationships for the safe handling of N-Cbz-L-leucine.
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Caption: A generalized workflow for the safe handling of N-Cbz-L-leucine in a laboratory

setting.
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Caption: A flowchart outlining emergency response procedures for spills and personal

exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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